Cas no 51632-12-3 (2-(4-Bromophenyl)-3-methylbutanenitrile)

• Product Name: 2-(4-Bromophenyl)-3-methylbutanenitrile
• CAS No: 51632-12-3
• MF: C₁₁H₁₂BrN
• MW: 238.1237
• MDL: MFCD11592218
• CID: 3028850
• PubChem ID: 13059055
• Update Time: 2024-11-02

2-(4-Bromophenyl)-3-methylbutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-3-methylbutanenitrile
• 2-(4-Bromo-phenyl)-3-methyl-butyronitrile
• FCH1405203
• NE30089
• AK482788
• SCHEMBL10952365
• CS-0154332
• MFCD11592218
• AKOS015151372
• 51632-12-3
• DS-18928
• EN300-129355
• DB-103622

• MDL： MFCD11592218
• Inchi： 1S/C11H12BrN/c1-8(2)11(7-13)9-3-5-10(12)6-4-9/h3-6,8,11H,1-2H3
• InChI Key： HVKBRQVNADDWAP-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C#N)C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 237.01531g/mol
• Monoisotopic Mass: 237.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes